1-Aminomethyl-2,2-dipropyl-cyclopropanecarboxylic acid

• CAS No.: 724772-91-2
• Molecular Formula: C11H21NO2
• Molecular Weight: 199.29 g/mol
• IUPAC Name: 1-(aminomethyl)-2,2-dipropylcyclopropane-1-carboxylic acid
• InChI: InChI=1S/C11H21NO2/c1-3-5-10(6-4-2)7-11(10,8-12)9(13)14/h3-8,12H2,1-2H3,(H,13,14)
• InChI Key: AKJJFCPNUBGFKX-UHFFFAOYSA-N
• Canonical SMILES: CCCC1(CC1(CN)C(=O)O)CCC

Description

1-Aminomethyl-2,2-dipropyl-cyclopropanecarboxylic acid is a useful research compound. Its molecular formula is C11H21NO2 and its molecular weight is 199.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-cyano-2,2-dipropyl-cyclopropanecarboxylic acid benzyl ester (0.35 g, 1.79 mmol) in 16 mL MeOH—HCl was added platinum dioxide (PtO2) (0.035 g). The mixture was hydrogenated in a Parr shaker at 48 psi for 21 hours. The mixture was filtered and concentrated. Flash chromatography of the residue on silica gel (0.25:1.25:3.5 conc. ammonium hydroxide (NH4OH) (aq):MeOH:CH2Cl2), followed by ion-exchange chromatography on a DOWEX-50WX8-100 resin provided 0.09 g (18%) of 1-aminomethyl-2,2-dipropyl-cyclopropanecarboxylic acid as a colorless solid, mp 255–257° C.: 1H NMR (CD3OD) δ 3.26 (d, J=12.9 Hz, 1H), 3.03 (d, J=12.9 Hz, 1H), 1.69 (m, 1H), 1.56 (m, 2H), 1.28–1.50 (m, 4H), 1.26 (d, J=4.4 Hz, 1H), 1.17 (m, 1H), 0.93 (t, J=7.3 Hz, 3H), 0.85 (t, J=7.3 Hz, 3H), 0.54 (d, J=4.6 Hz, 1H). LRMS: m/z 198.1 (M−1). Anal. Calcd for C11H21NO2: C, 66.29; H, 10.62; N, 7.03. Found: C, 66.39; H, 10.79; N, 7.05.